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Edasalonexent Safety & Efficacy Overview

The table below summarizes the key long-term safety and growth parameter data from clinical trials of

edasalonexent.

Trial /
Parameter

MoveDMD Trial & Open-Label
Extension [1]

Phase 3 PolarisDMD
Trial (52 weeks) [2]

Phase 1 Study (1
week) [3]

Cumulative
Exposure

Up to 150 weeks [1] 52 weeks [2] 7 days [3]

General
Tolerability

Well-tolerated [1] Generally well-

tolerated [2]

Well tolerated [3]

Common
Adverse Events
(AEs)

Gastrointestinal (primarily diarrhea)

[1]

Gastrointestinal

system (primarily
diarrhea) [2]

Gastrointestinal

(primarily diarrhea)
[3]

Serious
Adverse Events

No serious adverse events on
treatment [1]

Information not
specified in results

No serious adverse
events [3]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://www.smolecule.com/products/s526868?utm_src=pdf-interest
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://www.smolecule.com/products/s526868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Trial /
Parameter

MoveDMD Trial & Open-Label
Extension [1]

Phase 3 PolarisDMD
Trial (52 weeks) [2]

Phase 1 Study (1
week) [3]

Growth
Parameters

Age-normative growth [1] Information not

specified in results

Not assessed

(short-term study)
[3]

Bone Health Preserved bone length and density
(mdx mouse model); No negative

impact on bone health (patients)
[1]

Information not
specified in results

Not assessed [3]

Adrenal
Function

Normal adrenal function; No
evidence of adrenal insufficiency

up to 150 weeks [1]

Information not
specified in results

Not assessed [3]

Frequently Asked Questions (FAQs) for Researchers

Q1: What was the most frequently reported adverse event in clinical trials, and how can it be

managed? A1: The most common adverse events involved the gastrointestinal (GI) system, primarily

diarrhea [2] [3]. In over 100 cumulative patient-years of exposure, these events were predominantly mild

and there were no treatment discontinuations due to capsule burden [1]. Management strategies should focus

on supportive care to maintain hydration. The tolerability profile was notably distinct from the adverse

effects typically associated with high-dose steroids [1].

Q2: What long-term data is available on growth parameters for patients taking edasalonexent? A2:

Long-term data from the MoveDMD trial and its open-label extension indicated that edasalonexent was

associated with age-normative growth in boys with DMD. Furthermore, the treatment demonstrated no

negative impact on bone health, and preclinical data from an mdx mouse model showed that it preserved

bone length and density [1].

Q3: How did edasalonexent affect adrenal function during long-term treatment? A3: Monitoring of

adrenal function revealed normal adrenal function for up to 150 weeks of treatment with edasalonexent.

The drug does not impact the glucocorticoid receptor, and there was no evidence of adrenal insufficiency.

No clinically significant changes in cortisol or ACTH levels were reported [1].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543277/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6398836/
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://www.smolecule.com/products/s526868?utm_src=pdf-body
https://ir.astriatx.com/news-releases/news-release-details/catabasis-pharmaceuticals-presents-edasalonexent-potential-0
https://www.smolecule.com/products/s526868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Troubleshooting Common Research Scenarios

Scenario: You are analyzing functional endpoints from a DMD trial and need to interpret age-

subgroup findings.

Guidance: The Phase 3 PolarisDMD trial highlighted the importance of pre-specified age-subgroup

analyses. While the primary and secondary functional endpoints (NSAA, TFTs) did not show
statistical significance for the entire cohort (ages 4-7), a subgroup analysis suggested that younger
patients (≤6.0 years) showed more robust and statistically significant differences compared to
placebo for some assessments [2]. When interpreting trial data, always consider the potential

influence of age as a critical biological variable on the outcome.

Scenario: You are designing a long-term extension study and need to justify the safety profile of a drug

for continued administration.

Guidance: The edasalonexent program provides a template for this justification. Key points to
reference include:

The manageable safety profile over the treatment period (e.g., 52 weeks in Phase 3) [2].
The absence of serious adverse events linked to the study drug in long-term exposure [1] [3].

Specific data on preserved organ system function, such as normal adrenal activity and age-
normative growth patterns, which are particularly relevant for pediatric populations [1].

High patient retention rates in extension studies (e.g., 93% of boys completing Phase 3 chose
to enter the open-label extension), which indirectly supports tolerability [4].

Experimental Pathway & Workflow Diagram

The following diagram illustrates the hypothesized mechanism of action of edasalonexent and the key

experimental endpoints used to evaluate its efficacy and safety in clinical trials.
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Diagram Title: Edasalonexent MoA and Trial Assessment Map
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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